methyl 3-(benzoyloxy)-12-hydroxycholan-24-oate

• IUPAC Name: [12-hydroxy-17-(5-methoxy-5-oxopentan-2-yl)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] benzoate
• InChI: InChI=1S/C32H46O5/c1-20(10-15-29(34)36-4)25-13-14-26-24-12-11-22-18-23(37-30(35)21-8-6-5-7-9-21)16-17-31(22,2)27(24)19-28(33)32(25,26)3/h5-9,20,22-28,33H,10-19H2,1-4H3
• InChI Key: WODXMQWAKLTMLB-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC(=O)OC)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)O)C
• Molecular Formula: C32H46O5
• Molecular Weight: 510.7 g/mol

Description

Methyl 3-(benzoyloxy)-12-hydroxycholan-24-oate, also known as UDCA methyl ester, is a synthetic derivative of ursodeoxycholic acid (UDCA). UDCA is a natural bile acid that has been used as a therapeutic agent for liver diseases such as cholestatic liver diseases, primary biliary cholangitis, and non-alcoholic fatty liver disease. However, UDCA has some limitations, such as low bioavailability and poor solubility in water. Therefore, UDCA methyl ester has been synthesized to overcome these limitations and improve its therapeutic efficacy.

Mechanism of Action

Methyl 3-(benzoyloxy)-12-hydroxycholan-24-oate methyl ester exerts its therapeutic effects by regulating various signaling pathways involved in liver diseases. It activates the nuclear receptor farnesoid X receptor (FXR), which plays a crucial role in regulating bile acid synthesis and transport. methyl 3-(benzoyloxy)-12-hydroxycholan-24-oate methyl ester also inhibits the activation of nuclear factor-kappaB (NF-κB), a transcription factor that regulates inflammation and immune response.
Biochemical and Physiological Effects:
methyl 3-(benzoyloxy)-12-hydroxycholan-24-oate methyl ester has been shown to have various biochemical and physiological effects on liver cells. It reduces the levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). It also increases the expression of anti-inflammatory cytokines such as interleukin-10 (IL-10). methyl 3-(benzoyloxy)-12-hydroxycholan-24-oate methyl ester improves mitochondrial function and reduces oxidative stress in liver cells.

Advantages and Limitations for Lab Experiments

Methyl 3-(benzoyloxy)-12-hydroxycholan-24-oate methyl ester has several advantages for lab experiments. It is a synthetic compound with high purity and reproducibility. It has good solubility in water and can be easily administered to animals. However, methyl 3-(benzoyloxy)-12-hydroxycholan-24-oate methyl ester has some limitations, such as its high cost and limited availability.

Future Directions

For research on methyl 3-(benzoyloxy)-12-hydroxycholan-24-oate methyl ester include optimization of the synthesis method, evaluation of its efficacy in clinical trials, and development of novel formulations.

Scientific Research Applications

Methyl 3-(benzoyloxy)-12-hydroxycholan-24-oate methyl ester has been studied for its potential therapeutic applications in various liver diseases. In a study conducted on rats with non-alcoholic fatty liver disease, methyl 3-(benzoyloxy)-12-hydroxycholan-24-oate methyl ester was found to significantly reduce liver damage and inflammation. Another study showed that methyl 3-(benzoyloxy)-12-hydroxycholan-24-oate methyl ester has a protective effect on liver cells against oxidative stress-induced damage.